4-(2-Amino-4-nitro-phenylsulfanyl)-phenol

• Molecular Formula: C12H10N2O3S
• Molecular Weight: 262.29 g/mol
• IUPAC Name: 4-(2-amino-4-nitrophenyl)sulfanylphenol
• InChI: InChI=1S/C12H10N2O3S/c13-11-7-8(14(16)17)1-6-12(11)18-10-4-2-9(15)3-5-10/h1-7,15H,13H2
• InChI Key: OCVGGANBIZKACS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)SC2=C(C=C(C=C2)[N+](=O)[O-])N

Description

4-(2-Amino-4-nitro-phenylsulfanyl)-phenol is a useful research compound. Its molecular formula is C12H10N2O3S and its molecular weight is 262.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-Chloro-5-nitroaniline (3 g, 17.4 mmole), 4-hydroxythiophenol (2.4 g, 19.0 mmol), cesium carbonate (12.35 g, 38 mmol) in dimethylformamide (35 ml) was heated at 100° C. for 16 hours. Afterwards ice water (200 mL) was added to the solution and to the resultant slurry was added ethyl acetate (200 ml). The layers were separated and the organic layer was washed with 10% sodium bicarbonate and 10% sodium chloride, dried over anhydrous sodium sulfate. The drying agent was filtered and solvent was removed under vacuum leaving a yellow oil. The oil was purified by silica gel chromatography eluting with methylene chloride/methanol (97:3), to provide a yellow solid as the title compound (2.1 g, 46%).